2-amino-1,4-dimethylpyridinium iodide

• IUPAC Name: 1,4-dimethylpyridin-1-ium-2-amine;iodide
• InChI: InChI=1S/C7H10N2.HI/c1-6-3-4-9(2)7(8)5-6;/h3-5,8H,1-2H3;1H
• InChI Key: FYZOLDNEGRSROJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=[N+](C=C1)C)N.[I-]
• Molecular Formula: C7H11IN2
• Molecular Weight: 250.08 g/mol

Description

2-amino-1,4-dimethylpyridinium iodide is a chemical compound used in scientific research for its unique properties. It is commonly referred to as ADMP and is synthesized using a specific method. ADMP has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

ADMP has a unique structure that allows it to interact with metal ions and form stable complexes. It has been shown to coordinate with various metal ions such as copper, zinc, and nickel. The coordination of ADMP with metal ions has been studied for its potential applications in catalysis and materials science.
Biochemical and Physiological Effects:
ADMP has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is considered safe for use in lab experiments. ADMP has been used in various studies to investigate the effects of metal complexes on biological systems.

Advantages and Limitations for Lab Experiments

ADMP has several advantages for use in lab experiments. It is relatively easy to synthesize and has low toxicity. ADMP has been used in various studies as a precursor for the synthesis of metal complexes and coordination polymers. However, one of the limitations of ADMP is its limited solubility in water. This can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of ADMP. One potential application is in the field of catalysis. ADMP has been shown to coordinate with various metal ions, which could be used in the development of new catalysts. Another potential application is in the field of materials science. ADMP has been used as a precursor for the synthesis of various metal complexes and coordination polymers, which could have potential applications in the development of new materials. Additionally, further studies could be conducted to investigate the biochemical and physiological effects of ADMP.
Conclusion:
In conclusion, ADMP is a unique chemical compound that has been extensively studied for its potential applications in various scientific fields. The synthesis method is relatively simple and ADMP has been shown to have low toxicity. ADMP has been used in various studies to investigate the effects of metal complexes on biological systems and has potential applications in catalysis and materials science. Further studies could be conducted to investigate the biochemical and physiological effects of ADMP, and to develop new materials and catalysts using ADMP as a precursor.

Synthesis Methods

ADMP is synthesized by reacting 2-amino-4,5-dimethylpyridine with iodomethane in the presence of a base. The reaction takes place in an organic solvent and yields ADMP as a white crystalline solid. The synthesis method is relatively simple and has been used in various scientific studies.

Scientific Research Applications

ADMP has been extensively studied for its potential applications in the field of materials science. It has been used as a precursor for the synthesis of various metal complexes and coordination polymers. ADMP has also been studied for its potential use in organic electronics and optoelectronic devices.